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Compound of Interest

Compound Name: 2-Chloro-N,N-diethylpropionamide

Cat. No.: B1345137

An In-depth Technical Guide on the Physicochemical Properties of 2-Chloro-N,N-
diethylpropionamide

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of
2-Chloro-N,N-diethylpropionamide, an organic compound primarily utilized as an
intermediate in the synthesis of herbicides.[1][2] This document is intended for researchers,
scientists, and professionals in drug development and agrochemical industries, offering
detailed data, experimental protocols, and visual workflows to support research and
development activities.

Physicochemical Properties

2-Chloro-N,N-diethylpropionamide is a colorless liquid that is miscible with most organic
solvents.[1] A summary of its key physicochemical properties is presented in the table below for
easy reference and comparison.
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Property

Value

Molecular Formula

C7H14CINO[1][3][4]

Molecular Weight 163.65 g/mol [1][2][3][4]
Density 1.021 g/lem3[1][2][3][4]
Boiling Point 217 °C[1][2][3][4]

Flash Point 85 °C[1][2][3][4]

Vapor Pressure

0.137 mmHg at 25°C[1]

Refractive Index

1.449[1][2][3]

Polar Surface Area (PSA)

20.31 A2[2][3]

LogP (Octanol-Water Partition Coefficient)

1.48210[2][3]

pKa

-0.89 £ 0.70 (Predicted)[1]

CAS Number

54333-75-4[1][3][4]

EINECS Number

259-107-8[1][2]

Experimental Protocols

Synthesis of 2-Chloro-N,N-diethylpropionamide

A common method for the synthesis of 2-Chloro-N,N-diethylpropionamide involves the

acylation of diethylamine with 2-chloropropionic acid.[1][2]

Materials:

Toluene

2-Chloropropionic acid

Phosphorus oxychloride

Diethylamine
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Procedure:
o Toluene and 2-chloropropionic acid are added to a reaction vessel.
o The mixture is heated to facilitate azeotropic dehydration to remove water.

e Once the water is removed, phosphorus oxychloride and diethylamine are slowly added to
the reaction mixture to initiate the acylation reaction.

e The reaction temperature is maintained at 115-120 °C.

o Upon completion of the reaction, the mixture is washed with water to remove phosphorous
acid.

e The organic layer is then subjected to desolvation to yield the final product, 2-Chloro-N,N-
diethylpropionamide.[1][2]

Determination of Boiling Point (General Protocol)

The boiling point of a liquid is a key indicator of its volatility. A standard laboratory method for its
determination is distillation.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle
Procedure:

e The liquid sample (2-Chloro-N,N-diethylpropionamide) is placed in the distillation flask
along with boiling chips.
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e The apparatus is assembled as per a standard distillation setup, ensuring the thermometer
bulb is positioned correctly at the vapor outlet to the condenser.

e The heating mantle is turned on, and the liquid is heated gently.

e The temperature is recorded when the liquid begins to boil and a steady stream of
condensate is observed. This temperature is the boiling point of the substance.

Visualizations

The following diagrams illustrate the synthesis workflow and a general experimental workflow
for physicochemical property determination.

Synthesis Workflow for 2-Chloro-N,N-diethylpropionamide
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Caption: Synthesis of 2-Chloro-N,N-diethylpropionamide.
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General Workflow for Boiling Point Determination
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Caption: Boiling Point Determination Workflow.

Safety and Handling

Appropriate personal protective equipment, including safety goggles, gloves, and a lab coat,
should be worn when handling 2-Chloro-N,N-diethylpropionamide.[5][6][7] Work should be
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conducted in a well-ventilated area or under a fume hood.[5][6][8] In case of contact with eyes
or skin, rinse immediately with plenty of water.[5][7] For inhalation, move the individual to fresh
air.[5][8] If swallowed, rinse the mouth with water and seek medical attention.[7]

Conclusion

This guide has summarized the essential physicochemical properties of 2-Chloro-N,N-
diethylpropionamide, providing a valuable resource for scientists and researchers. The
tabulated data allows for quick reference, while the detailed experimental protocols and visual
workflows offer practical insights into its synthesis and analysis. Adherence to proper safety
and handling procedures is crucial when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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